Cas no 140646-28-2 (3-Quinolinecarboxylic acid, 5-chloro-4-hydroxy-, 1-methylethyl ester)

• Product Name: 3-Quinolinecarboxylic acid, 5-chloro-4-hydroxy-, 1-methylethyl ester
• CAS No: 140646-28-2
• MF: C₁₃H₁₂ClNO₃
• MW: 265.692282676697
• CID: 1295162
• Update Time: 2024-08-04

3-Quinolinecarboxylic acid, 5-chloro-4-hydroxy-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 5-chloro-4-hydroxy-, 1-methylethyl ester

• Inchi： 1S/C13H12ClNO3/c1-7(2)18-13(17)8-6-15-10-5-3-4-9(14)11(10)12(8)16/h3-7H,1-2H3,(H,15,16)
• InChI Key： AEYOPMGABXBQFC-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Cl)C=CC=2)C(O)=C(C(OC(C)C)=O)C=1

Computed Properties

• Exact Mass: 265.05066

Experimental Properties

• Density: 1.338±0.06 g/cm3(Predicted)
• Boiling Point: 372.8±37.0 °C(Predicted)
• PSA: 59.42
• pka: 1.91±0.50(Predicted)